Cas no 2649073-17-4 (1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene)

• Product Name: 1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene
• CAS No: 2649073-17-4
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 6441357
• PubChem ID: 165624181
• Update Time: 2025-05-20

1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene
• EN300-1769753
• 2649073-17-4

• Inchi： 1S/C10H10FNO/c1-7-4-3-5-9(11)10(7)8(2)12-6-13/h3-5,8H,1-2H3
• InChI Key： DRQQKMCRPCQMHO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C)N=C=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene

Research Brief on 1-Fluoro-2-(1-Isocyanatoethyl)-3-Methylbenzene (CAS: 2649073-17-4): Recent Advances and Applications

1-Fluoro-2-(1-isocyanatoethyl)-3-methylbenzene (CAS: 2649073-17-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and fluorinated aromatic ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of targeted therapies and covalent inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene as a key building block for covalent inhibitors targeting cysteine residues in oncogenic proteins. The researchers demonstrated that the isocyanate group of the compound selectively reacts with thiol groups, enabling the design of irreversible inhibitors with high specificity. The fluorinated aromatic ring was found to enhance the compound's metabolic stability, making it a promising candidate for further preclinical evaluation. These findings underscore the compound's potential in addressing drug resistance challenges in cancer therapy.

In addition to its role in covalent inhibitor design, recent work has explored the compound's utility in peptide and protein modification. A 2024 paper in Bioconjugate Chemistry reported the successful incorporation of 1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene into peptide sequences, enabling site-specific labeling for imaging and diagnostic applications. The study highlighted the compound's compatibility with solid-phase peptide synthesis and its ability to introduce fluorophores without compromising peptide stability. This advancement opens new avenues for developing targeted imaging probes and theranostic agents.

From a synthetic chemistry perspective, novel methodologies for the scalable production of 1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene have been developed. A 2023 patent application (WO2023187652) disclosed an optimized route for its synthesis, addressing previous challenges related to yield and purity. The improved process involves a palladium-catalyzed carbonylation step, which significantly enhances the efficiency of isocyanate formation. This technological advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Ongoing research is investigating the safety profile and pharmacokinetic properties of derivatives based on 1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene. Preliminary data from in vitro and in vivo studies suggest that while the compound exhibits favorable tissue penetration, careful consideration must be given to its reactivity profile when designing drug candidates. Researchers are actively exploring strategies to modulate its reactivity through structural modifications while retaining its beneficial properties.

In conclusion, 1-fluoro-2-(1-isocyanatoethyl)-3-methylbenzene (CAS: 2649073-17-4) represents a valuable chemical tool with diverse applications in medicinal chemistry and chemical biology. Recent advancements have expanded its utility in covalent drug discovery, bioconjugation, and imaging probe development. As research continues to uncover new applications and refine synthetic approaches, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools. Future studies will likely focus on translating these chemical innovations into clinically relevant applications.